Cas no 20201-03-0 (2-Chloro-4-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2-Chloro-4-nitrobenzene-1-sulfonyl chloride
• CAS No: 20201-03-0
• MF: C₆H₃Cl₂NO₄S
• MW: 256.063318490982
• MDL: MFCD03954008
• CID: 288469
• Update Time: 2025-04-19

2-Chloro-4-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrobenzene-1-sulfonyl chloride
• 2-chloro-4-nitroBenzenesulfonyl chloride
• 2-Chloro-4-nitro-benzenesulfonyl chloride
• Benzenesulfonylchloride, 2-chloro-4-nitro-
• 2-Chlor-4-nitro-benzolsulfochlorid
• 2-Chlor-4-nitro-benzolsulfonsaeurechlorid
• 2-Chlor-4-nitrobenzolsulfonylchlorid
• 2-Chlorsulfonyl-5-nitro-chlorbenzol
• Benzenesulfonyl chloride, 2-chloro-4-nitro-
• NSC140589
• 2-chloro-4-nitrobenzenesulfonylchloride
• 2-CHLORO-4-NITRO-BENZENESULFONYLCHLORIDE
• QWNVNPSFHISUID-UHFFFAOYSA-N
• ST2416722
• Benzenesulfo

• MDL： MFCD03954008
• Inchi： 1S/C6H3Cl2NO4S/c7-5-3-4(9(10)11)1-2-6(5)14(8,12)13/h1-3H
• InChI Key： QWNVNPSFHISUID-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.91600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Topological Polar Surface Area: 88.3

Experimental Properties

• PSA: 88.34000
• LogP: 3.77970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides